4-(6-chloropyridin-3-yl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine

• IUPAC Name: 4-(6-chloropyridin-3-yl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C11H11ClN4/c12-9-2-1-7(5-14-9)10-11-8(3-4-13-10)15-6-16-11/h1-2,5-6,10,13H,3-4H2,(H,15,16)
• InChI Key: DWVBTVWUBNFFGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(C2=C1NC=N2)C3=CN=C(C=C3)Cl
• Molecular Formula: C11H11ClN4
• Molecular Weight: 234.68 g/mol

Description

4-(6-chloropyridin-3-yl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine, also known as CPI-444, is a small molecule inhibitor of adenosine A2A receptor. It is a potential drug candidate for cancer immunotherapy due to its ability to enhance the anti-tumor immune response.

Scientific Research Applications

Oligonucleotide Synthesis

One of the prominent scientific applications of compounds related to imidazo[4,5-c]pyridine is in oligonucleotide synthesis. Gryaznov and Letsinger (1992) demonstrated that pyridine hydrochloride/imidazole, a related compound, can be used for the synthesis of mixed-base twenty-mer oligonucleotides. This method shows a high preference for phosphitilating hydroxyl groups over amino groups, which is crucial for synthesizing oligonucleotide analogs containing sensitive substituents (Gryaznov & Letsinger, 1992).

Corrosion Inhibition

Imidazo[4,5-c]pyridine derivatives have been studied for their corrosion inhibition properties. A study by Saady et al. (2021) evaluated the inhibitory performance of these derivatives against mild steel corrosion. The study involved various techniques including potentiodynamic polarization and electrochemical impedance spectroscopy, indicating these compounds as effective corrosion inhibitors (Saady et al., 2021).

Medicinal Chemistry

The imidazo[4,5-c]pyridine scaffold is recognized for its broad range of applications in medicinal chemistry. Deep et al. (2016) reviewed the structural modifications of this scaffold and its derivatives, highlighting its potential in developing new therapeutic agents for various diseases including cancer, microbial infections, and diabetes (Deep et al., 2016).

Fluorescent Probes

Shao et al. (2011) demonstrated the use of imidazo[1,2-a]pyridine derivatives as efficient fluorescent probes for mercury ions. Their study involved a one-pot reaction producing these derivatives, which were shown to be effective in both acetonitrile and buffered aqueous solutions (Shao et al., 2011).

Stable N-Heterocyclic Carbenes

The imidazo[1,5-a]pyridine skeleton, closely related to imidazo[4,5-c]pyridine, provides a platform for generating stable N-heterocyclic carbenes, useful in various chemical syntheses. Alcarazo et al. (2005) synthesized and characterized Rh(I) mono- and biscarbenes from imidazo[1,5-a]pyridin-3-ylidenes, demonstrating the versatility of this scaffold (Alcarazo et al., 2005).

Enzyme Inhibition and Receptor Ligands

Imidazo[1,2-a]pyridine analogs have been explored for their pharmacological properties, including enzyme inhibition and receptor ligand activity. Enguehard-Gueiffier and Gueiffier (2007) reviewed the progress in understanding the pharmacological properties of this scaffold, highlighting its significance in drug discovery (Enguehard-Gueiffier & Gueiffier, 2007).